7-Bromo-1-(4-methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C17H17BrO2
• Molecular Weight: 333.2 g/mol
• IUPAC Name: 7-bromo-1-(4-methoxyphenyl)-3,4-dihydro-2H-naphthalen-1-ol
• InChI: InChI=1S/C17H17BrO2/c1-20-15-8-5-13(6-9-15)17(19)10-2-3-12-4-7-14(18)11-16(12)17/h4-9,11,19H,2-3,10H2,1H3
• InChI Key: UVBVKTDJHBCEMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC3=C2C=C(C=C3)Br)O

Description

7-Bromo-1-(4-methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C17H17BrO2 and its molecular weight is 333.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.55 g (1.65 mmol ) of 7-bromo-1-(4-methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-ol, obtained analogously to Example 1a) from 7-bromo-3,4-dihydro-2H-naphthalen-1-one and 4-methoxyphenyl-magnesium bromide, and 0.2 ml of trifluoroacetic acid in 20 ml of tetra-hydrofuran is warmed at 50° C. for 12 hours and subsequently evaporated to dryness. 10 ml of saturated sodium hydrogencarbonate are added to the residue, and the aqueous mixture is extracted twice with 10 ml of ethyl acetate each time. After the combined organic phases have been dried over sodium sulfate and the solvent has been stripped off, the crude product is purified by column chromatography on silica gel (petroleum ether ethyl acetate 9:1), giving 0.54 g of 7-bromo-1-(4-methoxyphenyl)-3,4-dihydronaphthalene; LC/MS: 338 (M+Na).